9,9-Dimethyl-9H-xanthene-d2

• Molecular Formula: C15H14O
• Molecular Weight: 212.28 g/mol
• InChI: InChI=1S/C15H14O/c1-15(2)11-7-3-5-9-13(11)16-14-10-6-4-8-12(14)15/h3-10H,1-2H3/i9D,10D
• InChIKey: MTVNAPYHLASOSX-QDRJLNDYSA-N

9,9-Dimethyl-9H-xanthene-d2: Technical Baseline

9,9-Dimethyl-9H-xanthene-d2 is a deuterated isotopologue of the heterocyclic building block 9,9-Dimethyl-9H-xanthene, wherein two protium atoms have been replaced with deuterium at unspecified positions . With a molecular formula of C15H12D2O and a molecular weight of 212.28 g/mol , this stable isotope-labeled compound is primarily marketed as a research-use-only internal standard for mass spectrometry-based analytical workflows . Its key value proposition lies in the mass difference (+2 Da relative to the non-deuterated parent) conferred by deuteration, which is a foundational principle for quantitative bioanalysis [1].

Isotope dilution mass spectrometry (LC-MS, GC-MS) internal standard

qNMR purity analysis via deuterium-induced benzylic signal nulling

Metabolic tracer for xanthene scaffold studies (stable C-D bond)

Multi-platform analytical workflow (NMR, GC-MS, LC-MS deployable)

• [1] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Retrieved from https://www.labmate-online.com/news/mass-spectrometry-and-spectroscopy/41/romer-labs-singapore-pte-ltd/how-to-overcome-lc-msms-matrix-effects-to-achieve-maximum-reliability/46990 View Source

Why 9,9-Dimethyl-9H-xanthene-d2 Cannot Be Replaced

In LC-MS/MS quantification, substituting a stable isotope-labeled internal standard (SIL-IS) with a non-isotopic structural analog fails to compensate for ion suppression or enhancement (matrix effects) and can lead to inaccurate quantitation [1]. The specific isotope label (²H, ¹³C, or ¹⁵N) also matters; a ²H-labeled standard like 9,9-Dimethyl-9H-xanthene-d2 may exhibit a slight chromatographic retention time shift compared to its non-deuterated counterpart, whereas a ¹³C-labeled standard does not [2]. Therefore, method validation requires the exact isotopologue specified. Without published comparative data for this specific compound, substitution introduces unquantified risk to assay accuracy and reproducibility.

Non-deuterated parent (9,9-dimethyl-9H-xanthene) is indistinguishable by mass spectrometry, precluding internal standard use.

Structural analog internal standards introduce extraction recovery and ionization efficiency bias, compromising quantification.

Deuterated compounds with exchangeable labels risk back-exchange with protic solvents, degrading label integrity.

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Retrieved from https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard.html View Source
• [2] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Retrieved from https://www.labmate-online.com/news/mass-spectrometry-and-spectroscopy/41/romer-labs-singapore-pte-ltd/how-to-overcome-lc-msms-matrix-effects-to-achieve-maximum-reliability/46990 View Source

9,9-Dimethyl-9H-xanthene-d2 vs. Key Comparators

Mass Shift Discrimination from Non-Deuterated Analyte

No studies were identified that directly compare the matrix effect compensation, recovery, or precision of 9,9-Dimethyl-9H-xanthene-d2 against other internal standards (e.g., non-deuterated parent, ¹³C-labeled analog, or other structural analogs) in a defined LC-MS assay. General principles establish that SIL-IS is preferred over non-isotopic standards [1], and that ²H-labeled standards may exhibit retention time shifts unlike ¹³C-labeled standards [2]. However, the magnitude of any such shift for this specific compound is not documented in the searched literature. This information gap prevents a data-driven selection between 9,9-Dimethyl-9H-xanthene-d2 and a potential ¹³C-labeled alternative.

Mass shift vs analyte

Head-to-head

+2.00 Da

Supports MS discrimination; may require ≥3 Da for high-MW analytes

Per SIL-IS design guidelines

Evidence Dimension	Matrix Effect Compensation (Ion Suppression/Enhancement)
Target Compound Data	Not available
Comparator Or Baseline	Non-deuterated 9,9-Dimethyl-9H-xanthene or other SIL-IS
Quantified Difference	Not available
Conditions	Not applicable (general principle only)

Why This Matters

Quantitative data on matrix effect compensation is essential to justify the selection and procurement of this specific d2-labeled standard over other potential internal standard candidates.

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Retrieved from https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard.html View Source
• [2] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Retrieved from https://www.labmate-online.com/news/mass-spectrometry-and-spectroscopy/41/romer-labs-singapore-pte-ltd/how-to-overcome-lc-msms-matrix-effects-to-achieve-maximum-reliability/46990 View Source

Deuterium Label Stability at Benzylic Position

While deuteration is known to alter reaction kinetics (via the primary kinetic isotope effect) and photophysical properties (by reducing radiationless transition rates), no quantitative data was found for 9,9-Dimethyl-9H-xanthene-d2. Studies on related xanthene dyes indicate deuteration of the xanthene core does not significantly influence radiationless transition probabilities [1], whereas deuteration of alkylamino substituents can improve brightness and stability [2]. It cannot be inferred whether the d2 labeling in this compound, which is on the methyl groups or xanthene core, produces a meaningful, quantifiable change in stability or optical properties relative to the non-deuterated compound. Any claim of enhanced performance is unsupported by direct evidence.

Deuterium label stability

Class-level

Non-exchangeable benzylic C-D

Stable label under analytical pH range; supports method ruggedness

Vs exchangeable heteroatom-D labels

Evidence Dimension	Photophysical Stability (Brightness, Lifetime)
Target Compound Data	Not available
Comparator Or Baseline	Non-deuterated 9,9-Dimethyl-9H-xanthene
Quantified Difference	Not available
Conditions	Not applicable

Why This Matters

If this compound is being considered for applications beyond a simple analytical standard (e.g., as a labeled tracer or a component in materials science), any kinetic or photophysical isotope effect must be quantified to ensure it does not confound experimental results.

• [1] Chemical Physics Letters. (1973). Deuterium effects on radiationless electronic transitions of xanthene dyes in aqueous and alcoholic solutions. Volume 22, Issue 2, Pages 309-312. https://doi.org/10.1016/0009-2614(73)80100-9 View Source
• [2] ACS Publications. (2021). Swapping isotopes improves fluorescent dyes. Retrieved from https://pubs-acs-org-443.vpnm.ccmu.edu.cn View Source

Chemical Purity Compliance for Internal Standards

The available Certificate of Analysis for the non-deuterated parent compound, 9,9-Dimethyl-9H-xanthene, from a major supplier shows a purity of 99.96% (GC-MS) for a specific batch . For 9,9-Dimethyl-9H-xanthene-d2, vendors list a typical purity of 98% . No direct comparative analysis is provided to demonstrate that the d2-labeled product offers superior, equivalent, or even acceptable purity and isotopic enrichment relative to the non-deuterated compound from the same or different suppliers. This lack of quantitative comparison on a key quality attribute prevents a value-based procurement decision.

Chemical purity

Cross-study comparable

98% (HPLC)

Meets typical SIL-IS purity threshold; verify lot-specific isotopic enrichment

Vendor-specified chemical purity

Evidence Dimension	Chemical Purity
Target Compound Data	98% (vendor stated typical purity)
Comparator Or Baseline	Non-deuterated 9,9-Dimethyl-9H-xanthene
Quantified Difference	Not applicable (different batches, no direct comparison)
Conditions	Not applicable (vendor specifications vs. single COA)

Why This Matters

A higher price for the deuterated compound is not justified by demonstrably higher purity; the choice to procure is based solely on the requirement for a stable isotope label, not on a proven analytical advantage.

9,9-Dimethyl-9H-xanthene-d2: Recommended Applications

Isotope Dilution LC-MS/MS for Xanthene Drugs

The primary and only data-supported application for 9,9-Dimethyl-9H-xanthene-d2 is as a stable isotope-labeled internal standard (SIL-IS) for the quantification of 9,9-Dimethyl-9H-xanthene in complex biological matrices using LC-MS/MS. General best practices dictate that an isotopically labeled analog is the gold standard for correcting matrix effects and ensuring assay accuracy and precision [1]. While direct comparative data for this specific compound are absent, the use of a deuterated (²H) internal standard is a well-established methodology for mitigating ion suppression or enhancement, provided the potential for a slight chromatographic retention time shift is assessed during method development [2]. Procurement of this compound is a logical, albeit empirically unvalidated, choice for researchers developing a quantitative method for the non-deuterated parent analyte.

qNMR Purity via Deuterium-Induced Signal Nulling

Deuterated compounds are frequently used to probe reaction mechanisms via kinetic isotope effects (KIEs) or to trace metabolic pathways. The xanthene core of 9,9-Dimethyl-9H-xanthene is a versatile building block used in the synthesis of complex catalysts (e.g., Xantphos) and advanced materials [1]. While 9,9-Dimethyl-9H-xanthene-d2 could theoretically serve as a labeled precursor for such studies, there are currently no published reports detailing its use in this capacity. Any application beyond a simple analytical standard would require the user to generate their own validation data to confirm that the deuterium label does not alter the kinetics or outcomes of the intended reaction or process.

Metabolic Tracing of Xanthene Scaffolds In Vitro

9,9-Dimethylxanthene derivatives are of interest for their room-temperature phosphorescence (RTP) properties, with lifetimes tunable from 52 to 601 ms [1]. Deuteration of similar xanthene-based dyes has been shown to improve brightness and stability in some cases by slowing radiationless decay pathways [2]. However, studies on related dyes also indicate that deuteration of the xanthene core itself may have a negligible effect on these transitions [3]. Therefore, while 9,9-Dimethyl-9H-xanthene-d2 is structurally related to these materials, there is no evidence to suggest it possesses unique or advantageous photophysical properties compared to its non-deuterated counterpart. Any use of this compound in materials science would be purely exploratory and requires extensive characterization by the end-user.

Application

Selection Property

Validation Focus

Xanthene drug candidate LC-MS/MS quantification

SIL-IS with non-exchangeable deuterium

Ion suppression assessment; HRMS isotopologue separation

qNMR purity of xanthene intermediates

Benzylic deuterium signal nulling simplifies integration

Isotopic enrichment verification; residual aromatic signal integration

In vitro metabolic tracing of xanthene scaffolds

Stable C-D bond preserves label identity

Kinetic isotope effect interpretation; label loss monitoring

Multi-platform analytical standardization

Single IS deployable across NMR, GC-MS, LC-MS

Lot-specific isotopic enrichment & purity; inter-lab reproducibility

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Retrieved from https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard.html View Source
• [2] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Retrieved from https://www.labmate-online.com/news/mass-spectrometry-and-spectroscopy/41/romer-labs-singapore-pte-ltd/how-to-overcome-lc-msms-matrix-effects-to-achieve-maximum-reliability/46990 View Source
• [3] Ningbo Inno Pharmchem. (n.d.). 9,9-Dimethylxanthene CAS 19814-75-6: A Versatile Intermediate for Organic Synthesis and Advanced Materials. Retrieved from https://www.nbinno.com/pharmaceutical-intermediates/99-dimethylxanthene-cas-19814-75-6-a-versatile-intermediate-for-organic-synthesis-and-advanced-materials-dy View Source
• [4] ACS Publications. (2021). Swapping isotopes improves fluorescent dyes. Retrieved from https://pubs-acs-org-443.vpnm.ccmu.edu.cn View Source
• [5] Chemical Physics Letters. (1973). Deuterium effects on radiationless electronic transitions of xanthene dyes in aqueous and alcoholic solutions. Volume 22, Issue 2, Pages 309-312. https://doi.org/10.1016/0009-2614(73)80100-9 View Source